Cas no 1018548-93-0 (3-(2-Chlorophenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride
• CAS No: 1018548-93-0
• MF: C₉H₁₀Cl₂O₃S
• MW: 269.144899845123
• CID: 5069807
• Update Time: 2025-10-22

3-(2-Chlorophenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenoxy)propane-1-sulfonyl chloride
• 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride

• Inchi： 1S/C9H10Cl2O3S/c10-8-4-1-2-5-9(8)14-6-3-7-15(11,12)13/h1-2,4-5H,3,6-7H2
• InChI Key： NDPLKVXUGITVOA-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC=CC=1Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 274
• XLogP3: 3
• Topological Polar Surface Area: 51.8

Additional information on 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride

Recent Advances in the Application of 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride (CAS: 1018548-93-0) in Chemical Biology and Pharmaceutical Research

3-(2-Chlorophenoxy)propane-1-sulfonyl chloride (CAS: 1018548-93-0) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including enzyme inhibitors, receptor modulators, and prodrugs. Its unique chemical structure, featuring a chlorophenoxy group and a reactive sulfonyl chloride moiety, enables it to participate in diverse chemical transformations, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride in the development of novel sulfonamide-based therapeutics. Sulfonamides are a well-established class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. The sulfonyl chloride group in this compound facilitates the formation of sulfonamide bonds with amine-containing biomolecules, allowing for the design of targeted inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in synthesizing potent carbonic anhydrase inhibitors, which show promise for treating glaucoma and certain cancers.

In addition to its applications in drug discovery, 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride has been employed in chemical biology for probing protein-ligand interactions. Researchers have utilized its reactive sulfonyl chloride group to label and modify proteins, enabling the study of enzyme mechanisms and the identification of binding sites. A recent preprint on bioRxiv detailed its use in activity-based protein profiling (ABPP), where it served as a covalent probe to map the active sites of serine hydrolases, a class of enzymes implicated in numerous diseases.

The compound's utility extends to the field of prodrug design, where its sulfonyl chloride moiety can be leveraged to create masked forms of active drugs. A 2024 study in ACS Chemical Biology reported the development of a prodrug system using 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride as a linker, which releases the active drug upon exposure to specific enzymatic conditions. This approach enhances drug delivery and reduces off-target effects, particularly in cancer therapy.

Despite its promising applications, challenges remain in the handling and storage of 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies have addressed some of these issues, with researchers developing more stable derivatives and improved purification techniques. For example, a 2023 patent application described a novel crystallization method that enhances the compound's stability, facilitating its use in large-scale pharmaceutical production.

Looking ahead, the continued exploration of 3-(2-Chlorophenoxy)propane-1-sulfonyl chloride is expected to yield further innovations in drug design and chemical biology. Its versatility as a synthetic intermediate and its ability to engage with biological targets make it a cornerstone in the development of next-generation therapeutics. Future research directions may include its application in targeted covalent inhibitors, antibody-drug conjugates, and other advanced modalities, solidifying its role in the evolving landscape of pharmaceutical sciences.